Cas no 51827-12-4 (methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride)

• Product Name: methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride
• CAS No: 51827-12-4
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 935933
• PubChem ID: 16219254
• Update Time: 2025-06-13

methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-4-DEHYDRO-L-PROLINE METHYL ESTER
• 3,4-Dehydro-L-proline methyl ester hydrochloride
• methyl 2,5-dihydro-1H-pyrrole-2-carboxylate,hydrochloride
• METHYL2,5-DIHYDRO-1H-PYRROLE-2-CARBOXYLATEHYDROCHLORIDE
• METHYL 2,5-DIHYDRO-1H-PYRROLE-2-CARBOXYLATE HYDROCHLORIDE
• 51827-12-4
• DTXSID10585131
• methyl 2,5-dihydro-1H-pyrrole-2-carboxylate;hydrochloride
• Z2901372895
• AKOS027426879
• BCA82712
• Methyl 2,5-dihydro-1H-pyrrole-2-carboxylate--hydrogen chloride (1/1)
• EN300-1081936
• SCHEMBL4043567
• DB-044583
• CS-0201829
• H-3,4-Dehydro-Pro-OMe HCl
• BS-38187
• HY-W142044
• MFCD06661919
• Methyl 2,5-Dihydro-1H-pyrrole-2-carboxylate HCl
• methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride

• Inchi： 1S/C6H9NO2.ClH/c1-9-6(8)5-3-2-4-7-5;/h2-3,5,7H,4H2,1H3;1H
• InChI Key： LDWTUXKKNIHFQG-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CCN1)=O

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride

Methyl 2,5-Dihydro-1H-Pyrrole-2-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride (CAS No. 51827-12-4) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound, also known as methyl 2,5-dihydropyrrole-2-carboxylate hydrochloride, is a derivative of pyrrole, a five-membered heterocyclic compound with a wide range of biological activities. The hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various chemical and biological studies.

The chemical structure of methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride consists of a pyrrole ring with a methyl ester group attached to the carboxylic acid moiety. The presence of the hydrochloride salt form ensures that the compound is more readily soluble in aqueous solutions, which is crucial for its use in biological assays and pharmaceutical formulations. The unique structure of this compound provides a platform for further derivatization and functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings have sparked interest in exploring its potential as a lead compound for the development of new drugs targeting inflammatory diseases and pain management. Additionally, the compound's ability to modulate specific biological pathways has been investigated in several preclinical studies, suggesting its potential as a therapeutic agent.

In the realm of organic synthesis, methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride serves as an important building block for the synthesis of more complex heterocyclic compounds. Its reactivity and functional group diversity make it an ideal starting material for various synthetic transformations. Researchers have utilized this compound to develop novel synthetic routes to bioactive molecules, including natural products and drug candidates. The ease of manipulation and high yield of reactions involving this compound have made it a preferred choice in many synthetic protocols.

The pharmacological properties of methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride have also been extensively studied. Preclinical data indicate that this compound exhibits low toxicity and good bioavailability, which are essential characteristics for drug development. Furthermore, its ability to cross the blood-brain barrier has been noted in several studies, suggesting its potential use in central nervous system (CNS) disorders. These findings have prompted researchers to investigate its efficacy in treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride has found utility in diagnostic imaging and biosensor development. The unique electronic properties of the pyrrole ring make it suitable for conjugation with fluorescent dyes and other imaging agents. This has led to the development of novel probes for monitoring cellular processes and disease progression. The high sensitivity and selectivity of these probes have made them valuable tools in both research and clinical settings.

The environmental impact of methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride is another area of interest. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its use in industrial processes and pharmaceutical formulations. Efforts are ongoing to optimize its production methods to minimize environmental impact while maintaining its efficacy and stability.

In conclusion, methyl 2,5-dihydro-1H-pyrrole-2-carboxylate hydrochloride (CAS No. 51827-12-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool in organic synthesis and pharmaceutical research. Ongoing studies continue to uncover new applications and properties of this compound, further solidifying its importance in the field of chemistry and medicine.